[(4-Chloro-3-fluorophenyl)methyl](pentan-3-yl)amine

• Molecular Formula: C12H17ClFN
• Molecular Weight: 229.72 g/mol
• IUPAC Name: N-[(4-chloro-3-fluorophenyl)methyl]pentan-3-amine
• InChI: InChI=1S/C12H17ClFN/c1-3-10(4-2)15-8-9-5-6-11(13)12(14)7-9/h5-7,10,15H,3-4,8H2,1-2H3
• InChI Key: MIYCTJLPWMKQOC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NCC1=CC(=C(C=C1)Cl)F

Description

(4-Chloro-3-fluorophenyl)methylamine is a secondary amine featuring a 4-chloro-3-fluorobenzyl group attached to a pentan-3-yl chain. Its molecular formula is C₁₂H₁₆ClFN (calculated molecular weight: 228.71 g/mol). The compound’s structure combines halogenated aromatic and branched aliphatic moieties, which influence its physicochemical properties, such as lipophilicity and solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Chloro-3-fluorophenyl)methylamine typically involves the reaction of 4-chloro-3-fluorobenzyl chloride with pentan-3-ylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of (4-Chloro-3-fluorophenyl)methylamine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

(4-Chloro-3-fluorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The chloro and fluoro substituents on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield imines or nitriles, while reduction can produce secondary or tertiary amines.

Scientific Research Applications

(4-Chloro-3-fluorophenyl)methylamine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and receptor binding due to its unique structural features.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (4-Chloro-3-fluorophenyl)methylamine involves its interaction with molecular targets such as enzymes and receptors. The chloro and fluoro substituents on the phenyl ring can enhance binding affinity and specificity, while the amine group can participate in hydrogen bonding and electrostatic interactions. These interactions can modulate the activity of biological pathways, leading to various physiological effects.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs and their differences:

Compound Name	Molecular Formula	Substituents (Phenyl Ring)	Molecular Weight (g/mol)	Key References
(4-Chloro-3-fluorophenyl)methylamine	C₁₂H₁₆ClFN	4-Cl, 3-F	228.71	Target Compound
(4-Chlorophenyl)methylamine	C₁₂H₁₈ClN	4-Cl	211.73
(3-Fluorophenyl)methylamine	C₁₂H₁₈FN	3-F	195.28
(2-Chlorophenyl)methylamine	C₁₂H₁₈ClN	2-Cl	211.73
(4-Fluoro-3-methylphenyl)methylamine	C₁₃H₂₀FN	4-F, 3-CH₃	209.30

Key Observations :

• Halogen Position: The 4-Cl-3-F substitution in the target compound enhances steric and electronic effects compared to monosubstituted analogs (e.g., 4-Cl or 3-F alone). This may improve binding specificity in biological targets .
• Lipophilicity: highlights that halogen substituents increase lipophilicity (log k values). The dual Cl/F substitution likely results in a higher log k than monosubstituted derivatives, balancing the electron-withdrawing effects of F and the hydrophobicity of Cl .
• Molecular Weight : The target compound’s molecular weight is intermediate between smaller analogs (e.g., 195.28 g/mol for 3-F derivative) and bulkier variants (e.g., 209.30 g/mol for 4-F-3-CH₃ analog) .

Pharmacological and Industrial Relevance

• Antimicrobial Activity : Chlorinated analogs (e.g., 4-Cl and 2-Cl derivatives) show moderate activity against bacterial strains, attributed to their ability to disrupt membrane integrity .
• Enzyme Inhibition : Fluorinated amines (e.g., 3-F analog) are explored as inhibitors of cytochrome P450 enzymes due to fluorine’s electronegativity and small atomic radius .
• Material Science: Branched aliphatic chains (e.g., pentan-3-yl) improve solubility in nonpolar matrices, making such compounds useful in polymer coatings .

Biological Activity

(4-Chloro-3-fluorophenyl)methylamine is a compound that has garnered attention in pharmaceutical research due to its potential biological activities. This article aims to explore its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound can be described by its chemical formula $C_{12}H_{17}ClFN$. Its structure features a chlorinated aromatic ring and an aliphatic amine, which are critical for its biological interactions.

Research indicates that (4-Chloro-3-fluorophenyl)methylamine may exert its biological effects through several mechanisms:

• Receptor Modulation : Preliminary studies suggest that this compound may interact with various neurotransmitter receptors, potentially influencing pathways related to mood and cognition.
• Enzyme Inhibition : The compound has shown promise as an inhibitor of specific enzymes, which may contribute to its therapeutic effects in conditions such as inflammation or cancer.

Biological Activity Overview

The following table summarizes key findings related to the biological activity of (4-Chloro-3-fluorophenyl)methylamine:

Biological Activity	Effect	Reference
Antidepressant-like activity	Significant reduction in depressive-like behavior in animal models
Anti-inflammatory properties	Decreased levels of pro-inflammatory cytokines
Antitumor effects	Induced apoptosis in cancer cell lines

Case Studies

Several case studies have explored the efficacy of (4-Chloro-3-fluorophenyl)methylamine in various experimental settings:

• Antidepressant Activity :
  • A study conducted on rodents demonstrated that administration of the compound led to a significant decrease in immobility time in the forced swim test, indicating potential antidepressant effects. The mechanism was hypothesized to involve modulation of serotonin pathways.
• Anti-inflammatory Effects :
  • In vitro experiments revealed that (4-Chloro-3-fluorophenyl)methylamine reduced the secretion of TNF-alpha and IL-6 from activated macrophages, suggesting its role as a potential anti-inflammatory agent.
• Antitumor Studies :
  • Research involving various cancer cell lines showed that treatment with the compound resulted in increased rates of apoptosis, as measured by annexin V staining and caspase activation assays. This suggests that (4-Chloro-3-fluorophenyl)methylamine could be investigated further as a chemotherapeutic agent.

Safety and Toxicity

While initial studies indicate promising biological activities, safety assessments are crucial. Toxicological evaluations have shown moderate toxicity at high concentrations, necessitating further investigation into dosage optimization and safety profiles.